Cas no 94021-83-7 (1-Undecanol, 2-ethyl-,1-propanoate)

• Product Name: 1-Undecanol, 2-ethyl-,1-propanoate
• CAS No: 94021-83-7
• MF: C₁₆H₃₂O₂
• MW: 256.424085617065
• CID: 818322
• PubChem ID: 3023285
• Update Time: 2025-04-19

1-Undecanol, 2-ethyl-,1-propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol, 2-ethyl-,1-propanoate
• 2-ethylundecyl propanoate
• 2-ethylundecyl propionate
• NS00063762
• DTXSID40916676
• EINECS 301-474-4
• 1-Undecanol,2-ethyl-,1-propanoate
• 94021-83-7

• Inchi： 1S/C16H32O2/c1-4-7-8-9-10-11-12-13-15(5-2)14-18-16(17)6-3/h15H,4-14H2,1-3H3
• InChI Key： SMKJYIUVCPXQHB-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC(CC)CCCCCCCCC

Computed Properties

• Exact Mass: 256.240230259g/mol
• Monoisotopic Mass: 256.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų